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Compound of Interest

Compound Name: Ethyl behenate

Cat. No.: B153467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl behenate, a long-chain fatty

acid ester. It covers its chemical identity, physical and chemical properties, a detailed

experimental protocol for its synthesis, and its application in analytical chemistry.

Chemical Identity and Synonyms
Ethyl behenate is the ethyl ester of behenic acid, a saturated fatty acid with 22 carbon atoms.

Its unique properties make it valuable in various industrial and research applications, including

cosmetics, lubricants, and as an internal standard in chromatography.

CAS Number: 5908-87-2[1][2][3][4][5][6]

Synonyms:

Ethyl docosanoate[2][3][4][7]

Behenic acid ethyl ester[1][2][3][5]

DOCOSANOIC ACID ETHYL ESTER[3][4]

Physicochemical Properties
The following table summarizes the key quantitative data for ethyl behenate.
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Property Value Source(s)

Molecular Formula C24H48O2 [1][2][3][4][6][7]

Molecular Weight 368.64 g/mol [1][2][4][6][7][8]

Melting Point 47-50 °C [3][4][6][8]

Boiling Point 398.93 °C (estimated) [3][4]

Density 0.8789 g/cm³ (estimated) [3][4]

Appearance
White to off-white solid or

colorless to pale yellow liquid
[1][3]

Solubility

Soluble in alcohols, ethers,

and organic solvents; slightly

soluble in water. Sparingly

soluble in chloroform, slightly

soluble in ethyl acetate and

methanol.

[3][4]

Purity >99% [1][2]

Experimental Protocol: Synthesis of Ethyl Behenate
via Fischer Esterification
This protocol describes the synthesis of ethyl behenate from behenic acid and ethanol using

an acid catalyst.

Materials:

Behenic acid (C22H44O2)

Ethanol (C2H5OH), absolute

Concentrated sulfuric acid (H2SO4)

Sodium bicarbonate (NaHCO3), saturated solution
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Anhydrous magnesium sulfate (MgSO4)

Hexane

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Glassware for filtration

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine behenic acid and a molar

excess of absolute ethanol.

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

to the mixture.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The

reaction is typically refluxed for several hours to drive the equilibrium towards the product.

Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel.

Neutralization: Wash the organic layer sequentially with water and a saturated solution of

sodium bicarbonate to neutralize the acidic catalyst.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the excess ethanol and hexane using a

rotary evaporator.
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Purification: The resulting crude ethyl behenate can be further purified by distillation under

reduced pressure or recrystallization to yield a high-purity product.

Application in Analytical Chemistry: Internal
Standard for FAMEs Analysis
Ethyl behenate is an excellent internal standard for the quantitative analysis of fatty acid

methyl esters (FAMEs) by gas chromatography (GC).[8] Its chemical structure is similar to

FAMEs, but its different chain length allows for good chromatographic separation.[8]

Experimental Workflow for FAMEs Analysis using Ethyl Behenate as an Internal Standard:

The following diagram illustrates the typical workflow for the analysis of FAMEs in a sample

using ethyl behenate as an internal standard.

Sample Preparation GC Analysis Data Processing

Sample containing Lipids Add known amount of
Ethyl Behenate (Internal Standard) Transesterification to FAMEs Inject sample into GC Chromatographic Separation Detection (e.g., FID or MS) Peak Area Integration Quantification of FAMEs

Click to download full resolution via product page

Caption: Workflow for FAMEs analysis using ethyl behenate as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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